Cas no 1521091-26-8 (3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine
• CAS No: 1521091-26-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6570011
• PubChem ID: 82601052
• Update Time: 2025-05-24

3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine
• EN300-1780808
• 1521091-26-8

• Inchi： 1S/C9H15N3O/c1-7-5-9(12(2)11-7)8-6-13-4-3-10-8/h5,8,10H,3-4,6H2,1-2H3
• InChI Key： COSLBNWTHSPQBF-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine

Recent Advances in the Study of 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine (CAS: 1521091-26-8)

The compound 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine (CAS: 1521091-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine, which make it a promising scaffold for the design of novel bioactive molecules. The compound's morpholine and pyrazole moieties are known to interact with various biological targets, including kinases and G protein-coupled receptors (GPCRs). Researchers have explored its utility as a building block in the synthesis of small-molecule inhibitors and modulators for these targets.

One of the key advancements in this area is the development of efficient synthetic routes for 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine. A recent publication in the Journal of Medicinal Chemistry described a high-yield, scalable synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the accessibility of the compound but also enables the introduction of diverse functional groups for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine exhibit potent inhibitory effects against specific kinases involved in cancer cell proliferation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed IC50 values in the nanomolar range against EGFR (epidermal growth factor receptor) mutants, which are often associated with resistance to existing therapies.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding modes of these derivatives with their target proteins. These findings are instrumental in guiding the rational design of next-generation inhibitors with improved selectivity and pharmacokinetic properties. Researchers are also investigating the potential of 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine-based compounds as anti-inflammatory agents, given their ability to modulate key signaling pathways involved in inflammation.

Despite these promising developments, challenges remain in optimizing the drug-like properties of these compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further medicinal chemistry efforts. Ongoing research is focused on leveraging advanced techniques, such as fragment-based drug design and high-throughput screening, to identify lead compounds with enhanced efficacy and safety profiles.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-5-yl)morpholine represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. The latest research underscores its utility in targeting diverse biological pathways and highlights the need for continued exploration of its therapeutic applications. Future studies will likely focus on translating these findings into clinically viable candidates, paving the way for new treatments in oncology, inflammation, and beyond.